![molecular formula C18H20N2O2 B5726512 N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide](/img/structure/B5726512.png)
N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide, also known as MNS, is an organic compound that belongs to the class of succinimide derivatives. It is a white crystalline solid that is soluble in organic solvents and is widely used in scientific research.
Mechanism of Action
The mechanism of action of N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide is not well understood, but it is believed to act as a chelating agent due to the presence of two aromatic rings in its structure. It may also exhibit other biological activities, such as antioxidant and anti-inflammatory effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it has antioxidant and anti-inflammatory effects, and may also exhibit antitumor and antimicrobial activities. However, its effects in vivo have not been extensively studied.
Advantages and Limitations for Lab Experiments
N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, its low solubility in water may limit its use in certain experiments, and its biological activity and mechanism of action are not well understood.
Future Directions
There are several future directions for research on N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide. One area of interest is the development of new metal complexes using this compound as a ligand, which may have potential applications in catalysis and material science. Another area of research is the investigation of the biological activity and mechanism of action of this compound, particularly in vivo. Additionally, the synthesis of new derivatives of this compound may lead to the development of more potent and selective compounds for use in various applications.
Synthesis Methods
N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide can be synthesized through a variety of methods, including the reaction of 2-methylphenylamine and 4-methylphenylisocyanate in the presence of a suitable solvent. The reaction proceeds through the formation of an intermediate, which is subsequently treated with succinic anhydride to yield this compound.
Scientific Research Applications
N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide has been extensively used in scientific research due to its unique properties. It has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and material science. This compound has also been used as a building block for the synthesis of biologically active compounds, such as antitumor agents and antimicrobial agents.
properties
IUPAC Name |
N'-(2-methylphenyl)-N-(4-methylphenyl)butanediamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-13-7-9-15(10-8-13)19-17(21)11-12-18(22)20-16-6-4-3-5-14(16)2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNBVOWJAOGNWRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCC(=O)NC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.